2-(4-(Tert-butoxycarbonyl)piperazin-1-yl)pyrimidine-5-carboxylic acid

• IUPAC Name: 2-[4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-1-yl]pyrimidine-5-carboxylic acid
• InChI: InChI=1S/C14H20N4O4/c1-14(2,3)22-13(21)18-6-4-17(5-7-18)12-15-8-10(9-16-12)11(19)20/h8-9H,4-7H2,1-3H3,(H,19,20)
• InChI Key: PCCFNCYKKKIXFX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)C2=NC=C(C=N2)C(=O)O
• Molecular Formula: C14H20N4O4
• Molecular Weight: 308.33 g/mol

Description

2-(4-(Tert-butoxycarbonyl)piperazin-1-yl)pyrimidine-5-carboxylic acid is an organic compound. It has a molecular weight of 308.34.

Synthesis Analysis

This compound is a derivative of benzoic acid and has been used in the synthesis of various pharmaceuticals, including antivirals, antibiotics, and antineoplastics.

Molecular Structure Analysis

The InChI code for this compound is 1S/C14H20N4O4/c1-14(2,3)22-13(21)18-6-4-17(5-7-18)12-15-8-10(9-16-12)11(19)20/h8-9H,4-7H2,1-3H3,(H,19,20).

Physical And Chemical Properties Analysis

This compound has a predicted boiling point of 512.0±60.0 °C and a predicted density of 1.290±0.06 g/cm3. Its pKa is predicted to be 2.39±0.10.

Scientific Research Applications

1. Crystal Structure Analysis

The study by Anthal et al. (2018) explores the crystal structure of a related compound, highlighting its utility in understanding molecular conformations and interactions. This compound, featuring a tert-butyl piperazine carboxylate group, demonstrates the significance of such structures in crystallography and molecular design (Anthal et al., 2018).

2. Synthesis and Characterization

Sanjeevarayappa et al. (2015) focused on the synthesis and characterization of a tert-butyl piperazine carboxylate derivative, including its structural confirmation through X-ray diffraction. This research underscores the compound's relevance in synthetic chemistry and material sciences (Sanjeevarayappa et al., 2015).

3. Chemical Synthesis

Yi Xue-jin (2014) researched the synthesis of ketone derivatives from carboxylic acid and phenyl-pyrimidinyl piperazine, demonstrating the compound's role in facilitating complex chemical reactions and synthesizing new chemical entities (Yi Xue-jin, 2014).

4. Mixed Ligand Complexes

Mundwiler et al. (2004) studied the creation of mixed ligand complexes using a similar structure, highlighting its potential in developing new materials with varied physico-chemical properties. This research is significant in materials science and coordination chemistry (Mundwiler et al., 2004).

Safety and Hazards

This compound has several hazard statements: H302, H315, H319, H335. Precautionary measures include P261, P264, P270, P271, P280, P302+P352, P304+P340, P321, P330, P362+P364, P405, P501.

Synthesis routes and methods

Procedure details

To a solution of ethyl 2-(4-(tert-butoxycarbonyl)piperazin-1-yl)pyrimidine-5-carboxylate (17 g, crude) in THF/methanol/H2O (300 mL) was added sodium hydroxide (4.3 g, 107.5 mmol), and the reaction mixture was stirred at 70 0° C. for 2 hours. LCMS showed the reaction was completed. The reaction mixture was brought to pH≈5-6 with 1 M HCl, and then filtered. The solid was collected and dried to give 2-(4-(tert-butoxycarbonyl)piperazin-1-yl)pyrimidine-5-carboxylic acid as a white solid (16 g, 96%), which was directly used in the next step without further purification. MS (ES+) C14H20N4O4 requires: 308, found: 253 [M-56+H]+.